3-{[3-cyclopropyl-1-(4-fluorophenyl)-1H-1,2,4-triazol-5-yl]methyl}phenol

• IUPAC Name: 3-[[5-cyclopropyl-2-(4-fluorophenyl)-1,2,4-triazol-3-yl]methyl]phenol
• InChI: InChI=1S/C18H16FN3O/c19-14-6-8-15(9-7-14)22-17(20-18(21-22)13-4-5-13)11-12-2-1-3-16(23)10-12/h1-3,6-10,13,23H,4-5,11H2
• InChI Key: BKJDNYBYGZYMNR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=N2)CC3=CC(=CC=C3)O)C4=CC=C(C=C4)F
• Molecular Formula: C18H16FN3O
• Molecular Weight: 309.3 g/mol

Description

3-{[3-cyclopropyl-1-(4-fluorophenyl)-1H-1,2,4-triazol-5-yl]methyl}phenol is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is a triazole derivative that has been synthesized using specific methods and has been studied for its mechanism of action and physiological effects.

Scientific Research Applications

Efficient Organic Light-Emitting Diodes

Iridium complexes with similar structures have been used in the development of efficient organic light-emitting diodes (OLEDs) with low efficiency roll-off. This application is significant in the field of display technology and lighting systems (Jin et al., 2014).

Crystal Structure Analysis

Compounds with a similar structure have been synthesized and analyzed for their crystal structures. Such analysis is crucial for understanding the molecular geometry and potential applications in various fields, including material science and pharmaceuticals (Liang, 2009).

Positron Emission Tomography (PET) Radioligands

Certain triazole-based compounds have been evaluated as potential PET radioligands for imaging cyclooxygenase-1 (COX-1) in the brain. This has implications for neuroimaging and understanding neuroinflammatory processes (Shrestha et al., 2018).

Development of Neurokinin-1 Receptor Antagonists

Related triazole compounds have been studied for their role as neurokinin-1 receptor antagonists, which are significant in treating conditions like depression and emesis (Harrison et al., 2001).

Catalytic Oxidation and Transfer Hydrogenation

Ruthenium(II) complexes with triazole-based ligands have been used for catalytic oxidation and transfer hydrogenation. This is vital in chemical synthesis and industrial processes (Saleem et al., 2013).

Antibacterial Agents

Fluorine-containing thiadiazolotriazinones, which share structural similarities, have shown potential as antibacterial agents, indicating their application in developing new antimicrobial drugs (Holla et al., 2003).